Cas no 2015371-34-1 ((2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid)

• Product Name: (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid
• CAS No: 2015371-34-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5925500
• PubChem ID: 165793791
• Update Time: 2025-05-21

(2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid
• EN300-1298703
• 2015371-34-1

• Inchi： 1S/C10H19NO2/c1-10(2,7-3-4-7)6-5-8(11)9(12)13/h7-8H,3-6,11H2,1-2H3,(H,12,13)/t8-/m0/s1
• InChI Key： BBWLLRGDXIUAHV-QMMMGPOBSA-N
• SMILES： OC([C@H](CCC(C)(C)C1CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid

Comprehensive Guide to (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid (CAS No. 2015371-34-1): Properties, Applications, and Market Insights

(2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid (CAS No. 2015371-34-1) is a specialized chiral amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl-methylhexanoic acid backbone, serves as a critical building block in drug discovery and peptide synthesis. Its structural features, including the stereospecific (2S)-configuration and cyclopropyl group, make it particularly valuable for designing bioactive molecules with enhanced metabolic stability.

The growing interest in unnatural amino acids like (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid stems from their ability to modulate peptide conformation and improve pharmacokinetic properties. Researchers are actively exploring its potential in developing novel therapeutics targeting neurological disorders and metabolic diseases. The compound's chirality at C-2 position and sterically constrained cyclopropane ring contribute to its distinctive interactions with biological targets, making it a subject of numerous structure-activity relationship studies.

From a synthetic chemistry perspective, 2015371-34-1 presents interesting challenges and opportunities. The cyclopropyl amino acid moiety requires specialized synthetic routes, often involving asymmetric synthesis or chiral resolution techniques. Recent advances in enantioselective catalysis have improved access to this compound, addressing one of the most frequently searched topics in synthetic organic chemistry forums. The development of efficient synthetic methodologies for cyclopropyl-containing amino acids remains a hot topic in medicinal chemistry research.

In pharmaceutical applications, (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid shows promise as a key intermediate for peptide-based therapeutics. Its incorporation into peptide sequences can enhance resistance to enzymatic degradation while maintaining biological activity—a property highly sought after in drug development. The compound's potential in creating blood-brain barrier penetrating peptides has generated significant interest, particularly for CNS-targeted therapies, which aligns with current trends in neurodegenerative disease research.

The analytical characterization of CAS 2015371-34-1 involves sophisticated techniques including chiral HPLC, mass spectrometry, and NMR spectroscopy. Quality control parameters for this compound are stringent, with particular attention to enantiomeric purity and residual solvent content—topics frequently discussed in analytical chemistry communities. Standardized protocols for assessing these parameters have become increasingly important as the compound gains wider adoption in research settings.

Market dynamics for (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid reflect the growing demand for specialized amino acid derivatives. Custom synthesis providers and contract research organizations are expanding their offerings of chiral building blocks, with this compound emerging as a notable product. The current pricing landscape and availability metrics indicate steady growth, particularly in North American and European research markets. Industry analysts predict increased adoption as more therapeutic candidates incorporating this cyclopropyl amino acid advance through clinical trials.

From a regulatory standpoint, 2015371-34-1 falls under standard chemical handling guidelines. While not classified as hazardous under current systems, proper laboratory practices should be maintained when working with this material. Safety data sheets provide comprehensive information about handling, storage, and disposal—information frequently searched by laboratory personnel working with amino acid derivatives for the first time.

Future research directions for (2S)-2-amino-5-cyclopropyl-5-methylhexanoic acid include exploring its potential in peptidomimetic drug design and investigating its metabolic fate in biological systems. The compound's unique structural features continue to inspire novel applications in chemical biology and drug discovery, making it a compound to watch in coming years. As synthetic methods improve and applications expand, this chiral cyclopropyl amino acid is poised to play an increasingly important role in pharmaceutical innovation.